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Compound of Interest

Compound Name: Astrophloxine

Cat. No.: B7800403 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available safety and

handling information for Astrophloxine (CAS RN: 14696-39-0). It is intended for use by

qualified professionals in research and development. Direct, quantitative toxicological data for

Astrophloxine is limited. Therefore, this guide incorporates safety data from closely related

indocyanine dyes to provide a thorough understanding of handling precautions. All procedures

should be conducted in accordance with institutional and national safety regulations.

Chemical and Physical Properties
Astrophloxine, also known by its synonym 1,1'-Diethyl-3,3,3',3'-tetramethylindocarbocyanine

Iodide, is a fluorescent dye. Its key physical and chemical properties are summarized below.
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Property Value Source

Molecular Formula C27H33IN2

Molecular Weight 512.48 g/mol

Appearance
Red to Dark red to Dark purple

powder to crystal

Purity >98.0% (HPLC)

CAS Number 14696-39-0

Condition to Avoid Light Sensitive [1]

Hazard Identification and Toxicological Data
While a comprehensive Safety Data Sheet (SDS) with specific quantitative toxicological data

for Astrophloxine is not readily available, information from related carbocyanine dyes

indicates potential hazards. The primary hazards are associated with skin and eye irritation.

Hazard Classification
Precautionary
Statement

Source

Skin Irritation Category 2 Causes skin irritation. [2]

Eye Irritation Category 2
Causes serious eye

irritation.
[2]

Acute Toxicity (Oral) Warning Harmful if swallowed. [3]

Acute Toxicity

(Dermal)
Warning

Harmful in contact

with skin.
[3]

Quantitative Toxicological Data:

Specific LD50 and LC50 values for Astrophloxine are not available in the public domain. For a

related compound, 3,3'-Diethylthiatricarbocyanine iodide, the following has been reported:
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Test Species Route Value Source

LD50 Mouse Intraperitoneal 0.1 mg/kg [3]

Note: This data is for a structurally related compound and should be used for guidance only.

The toxicological properties of Astrophloxine have not been fully investigated.

Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and maintain the

integrity of Astrophloxine.

Personal Protective Equipment (PPE):

PPE Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.

Skin Protection
Wear appropriate protective gloves and clothing

to prevent skin exposure.

Respiratory Protection

A NIOSH/MSHA or European Standard EN 149

approved respirator should be used if exposure

limits are exceeded or if irritation or other

symptoms are experienced.

Handling:

Avoid contact with skin and eyes.

Avoid formation of dust and aerosols.

Provide appropriate exhaust ventilation at places where dust is formed.
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Wash hands thoroughly after handling.

Storage:

Keep container tightly closed.

Store in a dry, cool, and well-ventilated place.

Due to its light sensitivity, protect from light.[1]

Experimental Protocols
Astrophloxine's fluorescent properties make it suitable for various applications in biological

research, such as fluorescence microscopy and flow cytometry. Below are generalized

protocols that can be adapted for use with Astrophloxine.

Protocol: Intracellular Staining for Flow Cytometry

This protocol provides a general framework for staining intracellular antigens. Optimization will

be required for specific cell types and experimental conditions.

Cell Preparation: Prepare single-cell suspension from culture or tissue.

Surface Staining (Optional): If staining surface markers, perform this step before fixation.

Fixation:

Resuspend cells in 100 µL of IC Fixation Buffer.

Incubate for 20-60 minutes at room temperature, protected from light.

Permeabilization:

Add 2 mL of 1X Permeabilization Buffer and centrifuge at 400-600 x g for 5 minutes.

Discard the supernatant and repeat the wash.

Resuspend the cell pellet in 100 µL of 1X Permeabilization Buffer.
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Intracellular Staining:

Add the appropriate concentration of Astrophloxine (or antibody conjugate).

Incubate for 30-60 minutes at room temperature, protected from light.

Wash and Resuspend:

Add 2 mL of 1X Permeabilization Buffer and centrifuge.

Resuspend cells in an appropriate buffer for flow cytometric analysis.

Protocol: Cellular Staining for Fluorescence Microscopy

This protocol outlines a general procedure for staining cells for visualization by fluorescence

microscopy.

Cell Seeding: Seed cells on a suitable substrate (e.g., coverslips, chamber slides) and

culture until the desired confluency.

Fixation:

Aspirate culture medium and wash with PBS.

Add a suitable fixative (e.g., 4% paraformaldehyde in PBS) and incubate for 10-20

minutes at room temperature.

Wash three times with PBS.

Permeabilization (for intracellular targets):

Incubate with a permeabilization buffer (e.g., 0.1-0.5% Triton X-100 in PBS) for 10-15

minutes.

Wash three times with PBS.

Staining:

Dilute Astrophloxine to the desired working concentration in a suitable buffer (e.g., PBS).
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Incubate with the cells for a predetermined time (e.g., 30-60 minutes) at room

temperature, protected from light.

Washing:

Aspirate the staining solution and wash three to five times with PBS.

Mounting and Imaging:

Mount the coverslip with an appropriate mounting medium.

Image using a fluorescence microscope with suitable filter sets for Astrophloxine's

excitation and emission spectra.

Biological Activity and Potential Mechanism
Research on the cellular uptake of a related indocyanine dye, Indocyanine Green (ICG),

suggests that its accumulation in tumor cells is linked to the high endocytic rate of cancer cells

and may involve clathrin-mediated endocytosis.[4][5] The uptake of ICG has been shown to be

dependent on concentration and incubation time.[5] It is plausible that Astrophloxine, as a

similar indocyanine dye, may follow a comparable mechanism of cellular uptake.

Visualizations
Diagram: General Laboratory Safety Workflow for Handling Astrophloxine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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